Cas no 1332531-67-5 (Methyl 3-propylpiperidine-3-carboxylate hydrochloride)

• Product Name: Methyl 3-propylpiperidine-3-carboxylate hydrochloride
• CAS No: 1332531-67-5
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 4695182
• Update Time: 2025-06-11

Methyl 3-propylpiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-propylpiperidine-3-carboxylate hydrochloride
• Methyl 3-propylpiperidine-3-carboxylatehydrochloride
• Methyl 3-propylpiperidine-3-carboxylate hydrochloride

• Inchi： 1S/C10H19NO2.ClH/c1-3-5-10(9(12)13-2)6-4-7-11-8-10;/h11H,3-8H2,1-2H3;1H
• InChI Key： KVYIEXHXQFZZSK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CCC)CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Topological Polar Surface Area: 38.3

Methyl 3-propylpiperidine-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-propylpiperidine-3-carboxylate hydrochloride

Comprehensive Overview of Methyl 3-propylpiperidine-3-carboxylate hydrochloride (CAS No. 1332531-67-5)

Methyl 3-propylpiperidine-3-carboxylate hydrochloride (CAS No. 1332531-67-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This hydrochloride salt derivative of 3-propylpiperidine-3-carboxylic acid methyl ester is characterized by its piperidine backbone, a common motif in bioactive molecules. The compound's molecular formula and weight, along with its crystalline form, make it a subject of interest for researchers exploring novel drug intermediates and specialty chemicals.

In recent years, the demand for piperidine derivatives like Methyl 3-propylpiperidine-3-carboxylate hydrochloride has surged, driven by their versatility in medicinal chemistry. Searches for "piperidine-based drug synthesis" and "CAS 1332531-67-5 applications" have spiked, reflecting the scientific community's focus on this compound. Its potential role in modulating central nervous system (CNS) targets, such as receptors or enzymes, aligns with trending topics like "neuropharmacology innovations" and "small molecule therapeutics." Researchers are particularly intrigued by its ester and hydrochloride functional groups, which may enhance solubility and bioavailability—key factors in modern drug design.

The synthesis of Methyl 3-propylpiperidine-3-carboxylate hydrochloride typically involves multi-step organic reactions, including condensation, reduction, and salt formation. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for verifying its purity, a topic frequently searched as "HPLC analysis of piperidine derivatives." The compound's stability under various pH conditions and thermal properties are also under investigation, addressing common queries such as "storage conditions for hydrochloride salts." These studies are vital for ensuring reproducibility in industrial and academic settings.

Beyond pharmaceuticals, CAS 1332531-67-5 has potential applications in agrochemicals and material science. Its structural flexibility allows for derivatization, a feature highlighted in searches like "modifying piperidine carboxylates." Environmental and safety assessments of such compounds are increasingly relevant, with terms like "green chemistry in heterocyclic synthesis" gaining traction. This aligns with global efforts to develop sustainable chemical processes without compromising efficacy.

In summary, Methyl 3-propylpiperidine-3-carboxylate hydrochloride represents a promising scaffold in synthetic chemistry. Its intersection with high-interest areas—CNS drug development, sustainable synthesis, and advanced material design—positions it as a compound of enduring relevance. Future research may explore its pharmacokinetics or novel derivatives, further expanding its utility across scientific disciplines.